CHOLERA TOXIN B SUBUNIT
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
CTB is a 55 kD homopentameric, non-toxic protein secreted by the bacterium Vibrio cholerae . It binds to the GM1 ganglioside on mammalian cells with high affinity . The complete toxin is a hexamer made up of a single copy of the A subunit (part A, enzymatic), and five copies of the B subunit (part B, receptor binding), denoted as AB5 .
Synthesis Analysis
The assembly of CTB involves three pH-dependent steps: acquisition of a fully assembly-competent fold by the CTB monomer, association of CTB monomer into oligomers, and acquisition of the native fold by the CTB pentamer . The difference in assembly mechanisms between CTB and the related heat labile enterotoxin LTB can be pinpointed to four histidines spread along the protein sequence .Molecular Structure Analysis
The complete toxin is a hexamer made up of a single copy of the A subunit and five copies of the B subunit . The five B subunits, each weighing 11 kDa, form a five-membered ring. The A subunit, which is 28 kDa, has two important segments .Chemical Reactions Analysis
The cholera toxin B pentamer (CtxB5) belongs to the AB5 toxin family. The effect of the pH on the reassembly of the toxin was investigated using immunochemical, electrophoretic, and spectroscopic methods .Physical and Chemical Properties Analysis
CTB is a 55 kD homopentameric, non-toxic protein . It binds to the GM1 ganglioside on mammalian cells with high affinity .Mechanism of Action
Safety and Hazards
Future Directions
CTB is currently used as a component of an internationally licensed oral cholera vaccine, as the protein induces potent humoral immunity that can neutralize CT in the gut . Additionally, recent studies have revealed that CTB administration leads to the induction of anti-inflammatory mechanisms in vivo . This suggests potential future directions for the use of CTB as an immunomodulatory and anti-inflammatory agent .
Properties
CAS No. |
131096-89-4 |
---|---|
Molecular Formula |
C17H22N4O3 |
Molecular Weight |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.